![molecular formula C9H7N5O B1465751 2-azido-N-(4-cyanophenyl)acetamide CAS No. 1250139-38-8](/img/structure/B1465751.png)
2-azido-N-(4-cyanophenyl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of 2-azido-N-(4-cyanophenyl)acetamide can be achieved through the reaction of 2-chloro-N-(4-nitrophenyl)acetamide with sodium azide . The reactants are dissolved in a mixture of ethanol and water (70:30, v:v) and then refluxed for 24 hours at 80 °C . After cooling, the compound precipitates and is filtered off, dried, and recrystallized from ethanol .Scientific Research Applications
Synthesis of New Acetamido Azasugars
A study by Takaoka et al. (1993) focused on the synthesis of new acetamido azasugars using 2-azido-3-acetamidopropanal, which is analogous to 2-azido-N-(4-cyanophenyl)acetamide. This compound served as a competitive inhibitor for β-N-acetylglucosaminidase, demonstrating potential in the synthesis of N-acetylglucosaminyltransferase inhibitors.
Green Synthesis in Dye Production
Zhang Qun-feng's (2008) research article highlights the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in azo disperse dye production. While not directly mentioning this compound, this work exemplifies the broader category of acetamides in the context of environmentally-friendly manufacturing processes.
Synthon in Heterocyclic Synthesis
Moustafa A. Gouda (2014) in his publication discusses the use of 2-cyano-N-(4-sulfamoylphenyl) acetamide as a building block for synthesizing polyfunctionalized heterocyclic compounds. This is relevant as it illustrates the role of similar acetamide derivatives in the creation of diverse chemical structures.
Photoreaction Studies in Arylazide Crystals
The work by Takayama et al. (2010) examined the photoreaction of arylazide crystals, including N-(4-azidophenyl)acetamide. They observed the formation of arylnitrene, demonstrating the utility of such compounds in studying photochemical reactions.
Application in β-Glycoside Formation
K. Mong et al. (2012) investigated 2-azido-2-deoxythioglycosides for β-glycoside formation. They explored the use of these substrates for oligosaccharide synthesis, an area where derivatives of this compound might find application.
Synthesis and Evaluation of Antimicrobial Compounds
Samreen Gul and colleagues (2017) synthesized 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives for antimicrobial evaluation. The study's focus on acetamide derivatives aligns with the interest in this compound.
properties
IUPAC Name |
2-azido-N-(4-cyanophenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N5O/c10-5-7-1-3-8(4-2-7)13-9(15)6-12-14-11/h1-4H,6H2,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNWOXXXJYVIEFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)NC(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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